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Executive Summary & Hazard Characterization

2-Bromoacetic acid (BAA) is not merely a corrosive acid; it is a potent alkylating agent.[1]
Unlike simple mineral acids (e.g., HCI), BAA poses a dual threat: it causes immediate chemical
burns upon contact and possesses the ability to alkylate DNA and proteins, leading to
significant systemic toxicity and potential mutagenicity.

Effective disposal requires more than pH neutralization.[1] It requires chemical deactivation—
specifically, the cleavage of the carbon-bromine (C-Br) bond to convert the toxic alkylator into
relatively benign glycolic acid and inorganic bromide.[1]

Physical & Chemical Properties Relevant to Disposal[1]
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Property Value Operational Implication

CAS Number 79-08-3 Use for waste manifesting.[1]

Hygroscopic; absorbs moisture

Physical State Solid (crystals) rapidly, becoming a corrosive

syrup.[1]

Low melting point means it can
Melting Point 49-51 °C liquefy in warm storage
conditions.[1]

Easily mobilized in spills;
Solubility High (Water, Ethanol) wash-down water becomes

hazardous waste.[1]

Reacts violently with strong
Reactivity High bases, oxidizing agents, and

active metals.[1]

Regulatory Framework (RCRA & EPA)[1]

While BAA is not explicitly listed on the EPA's "P" or "U" lists (unlike its cousin, Chloroacetic
acid), it is strictly regulated under the Resource Conservation and Recovery Act (RCRA) due to
its characteristics.

e Waste Code D002 (Corrosivity): Aqueous solutions with pH

2.[1]

o Waste Code D003 (Reactivity): Potential classification if mixed with sulfides or cyanides.[1]

» Toxicity: Due to its high aquatic toxicity and alkylating nature, it must never be disposed of
down the drain, even if neutralized, unless explicitly permitted by local wastewater treatment
authorities (rare).[1]

Personal Protective Equipment (PPE) Matrix
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Standard nitrile gloves provide insufficient protection against small halogenated molecules like

BAA.[1] The molecule can permeate thin nitrile in minutes without visible degradation of the

glove.[1]

PPE Category

Recommendation

Rationale

Hand Protection

Silver Shield (Laminate) or
Butyl Rubber

Laminates offer >4 hours
breakthrough time.[1] If using
Nitrile, use "double-gloving"
and change immediately upon

splash.[1]

Eye Protection

Chemical Splash Goggles +
Face Shield

BAA is a lachrymator; vapors
irritate eyes.[1] A face shield

prevents crystal/liquid contact.

[1]

Body Protection

Chemical-Resistant Apron

(Tychem® or similar)

Standard lab coats are

permeable to aqueous BAA.[1]

Respiratory

Fume Hood (Primary) or Full-

Face Respirator

Required if dust or aerosols

are generated.[1][2]

Protocol A: Chemical Deactivation (Bench-Scale)

Objective: To chemically convert BAA into Glycolic Acid (Hydroxyacetic acid) and Sodium

Bromide via nucleophilic substitution (hydrolysis) before handing off to waste management.[1]

This significantly reduces the hazard profile of the waste container.[1]

Mechanism:

[1]

Step-by-Step Procedure

o Preparation: Perform all work in a functioning fume hood. Calculate the moles of BAA to be

deactivated.
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 Dilution: Dissolve the BAA waste in water to create a solution no more concentrated than
10% (w/v). Note: Adding water to acid generates heat; add acid to water if possible.[1]

e Hydrolysis Induction:
o Slowly add 1M Sodium Hydroxide (NaOH) or Sodium Carbonate (NazCOs).[1]
o Monitor pH.[1][3] You must bring the pH to > 10.[1]
o Why? The hydroxide ion (

) acts as the nucleophile to displace the bromide.[1] This reaction is much faster and more
complete at high pH.[1]

o Reaction Time: Stir the mixture at room temperature for 12—24 hours.
o Validation: The solution should no longer be a lachrymator.[1]
o Final Adjustment: Neutralize the solution back to pH 7-8 using dilute Hydrochloric Acid (HCI).

o Disposal: Label the container as "Deactivated Bromoacetic Acid Waste (Glycolic Acid/NaBr)"
and submit for chemical waste pickup.[1] Do not pour down the drain unless your facility has
a specific permit for glycolic acid disposal.[1]

2-Bromoacetic Acid

(TOXiC/COI‘I’OSiVG) Hydrolysis Initiation N - ,
Transition State 12-24 Hours Glycolic Acid + NaBr

_//V (SN2 Substitution) (Low Toxicity)
+ NaOH (pH > 10)

(Nucleophile Source)

Click to download full resolution via product page

Figure 1: Chemical pathway for the deactivation of Bromoacetic Acid via basic hydrolysis.[1]

Protocol B: Emergency Spill Response

Scenario: A 100g bottle of solid BAA drops and shatters on the floor.
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e Evacuate & Isolate: Clear the immediate area.[1] BAA is a lachrymator; if eye irritation is felt
outside the immediate spill zone, evacuate the lab.

o PPE Up: Don Silver Shield gloves, goggles, and shoe covers.[1]
o Containment:

o Solids: Do not dry sweep (creates dust).[1][3] Cover with a dedicated spill pad or damp
sand.[1]

o Liquids/Solutions: Surround with an inert absorbent (Vermiculite or Diatomaceous Earth).
[1] Do not use sawdust or paper towels (reaction with concentrated acid may cause
fire/charring).[1]

e Neutralization (In-situ):
o Gently cover the spill with Sodium Bicarbonate (Baking Soda) or Calcium Carbonate.[1]
o Observation: Look for bubbling (
release).[1] Continue adding powder until bubbling ceases.

o Cleanup: Scoop the resulting slurry into a heavy-duty plastic bag or wide-mouth jar. Double
bag.

e Labeling: Label as "Hazardous Waste: Bromoacetic Acid Spill Debris (Corrosive/Toxic)."

Disposal Decision Logic

Use this decision tree to determine the correct workflow for your specific situation.
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Figure 2: Decision matrix for determining the appropriate disposal route based on waste origin.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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